Cas no 847502-81-2 (1-Bromo-3,4-difluoro-2-methylbenzene)

1-Bromo-3,4-difluoro-2-methylbenzene structure

847502-81-2 structure

Product Name:1-Bromo-3,4-difluoro-2-methylbenzene

CAS No:847502-81-2

MF:C₇H₅BrF₂

MW:207.015408277512

MDL:MFCD07777161

CID:716441

PubChem ID:12137677

Update Time:2024-10-26

1-Bromo-3,4-difluoro-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

- 1-Bromo-3,4-difluoro-2-methylbenzene
- 3,4-DIFLUORO-2-METHYLBROMOBENZENE
- 6-Bromo-2,3-difluorotoluene
- 3,4-DIFLUORO-2-METHYL-BROMOBENZENE
- Benzene,1-bromo-3,4-difluoro-2-methyl-
- 2-Bromo-5,6-difluorotoluene
- 1-Bromo-3,4-difluoro-2-methylbenzene (ACI)
- DTXSID00478306
- YXTCBTSPHSNDHD-UHFFFAOYSA-N
- AKOS005255139
- SCHEMBL112218
- MFCD07777161
- STL554506
- N10501
- PS-10221
- Benzene, 1-bromo-3,4-difluoro-2-methyl-
- CS-W015288
- BBL100712
- EN300-7341954
- AB42398
- SY028701
- 847502-81-2
- MDL： MFCD07777161
- Inchi： 1S/C7H5BrF2/c1-4-5(8)2-3-6(9)7(4)10/h2-3H,1H3
- InChI Key： YXTCBTSPHSNDHD-UHFFFAOYSA-N
- SMILES： FC1C(F)=C(C)C(Br)=CC=1

Computed Properties

Exact Mass: 205.95400
Monoisotopic Mass: 205.95427g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 118
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 0Å²

Experimental Properties

Density: 1.588
Boiling Point: 182.7℃/760mmHg
Flash Point: 64.3°C
Refractive Index: 1.5105
PSA: 0.00000
LogP: 3.03570

1-Bromo-3,4-difluoro-2-methylbenzene Customs Data

HS CODE：2903999090
Customs Data：

China Customs Code:
2903999090

Overview:

2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-Bromo-3,4-difluoro-2-methylbenzene Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	D2007-25g	6-Bromo-2,3-difluorotoluene	847502-81-2	96%	25g	7358CNY	2021-05-08
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TRC	D448588-100mg	3,4-Difluoro-2-methylbromobenzene	847502-81-2		100mg	$64.00	2023-05-18
TRC	D448588-250mg	3,4-Difluoro-2-methylbromobenzene	847502-81-2		250mg	$75.00	2023-05-18
TRC	D448588-500mg	3,4-Difluoro-2-methylbromobenzene	847502-81-2		500mg	$110.00	2023-05-18
TRC	D448588-1g	3,4-Difluoro-2-methylbromobenzene	847502-81-2		1g	$150.00	2023-05-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B860292-1g	6-Bromo-2,3-Difluorotoluene	847502-81-2	≥97%	1g	493.20	2021-05-17

1-Bromo-3,4-difluoro-2-methylbenzene Production Method

Production Method 1

3828-49-7

847502-81-2

Reaction Conditions

1.1 Reagents: Bromine Catalysts: Iron Solvents: Chloroform ; rt; overnight, rt

Reference

Discovery of a Novel Class of Highly Potent, Selective, ATP-Competitive, and Orally Bioavailable Inhibitors of the Mammalian Target of Rapamycin (mTOR)

Takeuchi, Craig S.; Kim, Byung Gyu; Blazey, Charles M.; Ma, Sunghoon; Johnson, Henry W. B.; et al, Journal of Medicinal Chemistry, 2013, 56(6), 2218-2234

Production Method 2

3828-49-7

847502-81-2

1777807-53-0

928304-47-6

1143502-75-3

Reaction Conditions

1.1 Reagents: Bromine Catalysts: Aluminum chloride Solvents: Dichloromethane ; rt → < 10 °C; 3 h, < 10 °C; 1 h, 10 °C

Reference

: Process Development and Scale-Up of a Benzoxazepine-Containing Kinase Inhibitor

Naganathan, Sriram; Andersen, Denise L.; Andersen, Neil G.; Lau, Stephen; Lohse, Anders; et al, Organic Process Research & Development, 2015, 19(7), 721-734

1-Bromo-3,4-difluoro-2-methylbenzene Raw materials

1,2-difluoro-3-methyl-benzene

1-Bromo-3,4-difluoro-2-methylbenzene Preparation Products

1-Bromo-3,4-difluoro-2-methylbenzene Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:847502-81-2)1-Bromo-3,4-difluoro-2-methylbenzene

Order Number:A864018

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:44

Price ($):180.0

Email:sales@amadischem.com

Product Official Link

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